Cas no 195206-68-9 (5,4′-Dihydroxy-3,3′-dimethoxy-6:7-methylenedioxyflavone 4′-glucuronide)

• Product Name: 5,4′-Dihydroxy-3,3′-dimethoxy-6:7-methylenedioxyflavone 4′-glucuronide
• CAS No: 195206-68-9
• MF: C₂₄H₂₂O₁₄
• MW: 534.42
• CID: 5517355
• PubChem ID: 21722024
• Update Time: 2024-03-02

5,4′-Dihydroxy-3,3′-dimethoxy-6:7-methylenedioxyflavone 4′-glucuronide Chemical and Physical Properties

Names and Identifiers

• 4-(9-Hydroxy-7-methoxy-8-oxo-8H-1,3-dioxolo[4,5-g][1]benzopyran-6-yl)-2-methoxyphenyl β-D-glucopyranosiduronic acid (ACI)
• (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(4-(9-hydroxy-7-methoxy-8-oxo-8H-[1,3]dioxolo[4,5-g]chromen-6-yl)-2-methoxyphenoxy)tetrahydro-2H-pyran-2-carboxylic acid
• DTXSID201341621
• 195206-68-9
• 5,4'-Dihydroxy-3,3'-dimethoxy-6:7-methylenedioxyflavone 4'-O-glucuronide
• 5,4′-Dihydroxy-3,3′-dimethoxy-6:7-methylenedioxyflavone 4′-glucuronide

• Inchi： 1S/C24H22O14/c1-32-10-5-8(3-4-9(10)37-24-18(29)16(27)17(28)22(38-24)23(30)31)19-21(33-2)15(26)13-11(36-19)6-12-20(14(13)25)35-7-34-12/h3-6,16-18,22,24-25,27-29H,7H2,1-2H3,(H,30,31)/t16-,17-,18+,22-,24+/m0/s1
• InChI Key： SYRSHYBWNZNHHW-NKUGBYDDSA-N
• SMILES： OC1=C2OCOC2=CC2OC(C3C=CC(=C(C=3)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)=C(C(C=21)=O)OC

Computed Properties

• Exact Mass: 534.10095537g/mol
• Monoisotopic Mass: 534.10095537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 200Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glucuronides